Methyl (5S,6R,7E,9E,11Z,13E,15S)-5,6,15-trihydroxyicosa-7,9,11,13-tetraenoate

• CAS No.: 97643-35-1
• Product Name: Methyl (5S,6R,7E,9E,11Z,13E,15S)-5,6,15-trihydroxyicosa-7,9,11,13-tetraenoate
• Molecular Formula: C21H34O5
• Molecular Weight: 366.5 g/mol
• IUPAC Name: methyl (5S,6R,7E,9E,11Z,13E,15S)-5,6,15-trihydroxyicosa-7,9,11,13-tetraenoate
• Standard InChI: InChI=1S/C21H34O5/c1-3-4-9-13-18(22)14-10-7-5-6-8-11-15-19(23)20(24)16-12-17-21(25)26-2/h5-8,10-11,14-15,18-20,22-24H,3-4,9,12-13,16-17H2,1-2H3/b7-5-,8-6+,14-10+,15-11+/t18-,19+,20-/m0/s1
• Standard InChIKey: UBPCKDCSZPRQJP-QDCMSWGPSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/C=C\C=C\C=C\[C@H]([C@H](CCCC(=O)OC)O)O)O
• SMILES: CCCCCC(C=CC=CC=CC=CC(C(CCCC(=O)OC)O)O)O
• Canonical SMILES: CCCCCC(C=CC=CC=CC=CC(C(CCCC(=O)OC)O)O)O
• Description: Lipoxin A4 methyl ester (LXA4 methyl ester) is a more lipid soluble, prodrug formulation of the transcellular metabolite LXA4. LXA4 is a trihydroxy fatty acid containing a conjugated tetraene, produced by the metabolism of 15-HETE or 15-HpETE with human leukocytes. LXA4 is equipotent to leukotriene B4 (LTB4) in inducing superoxide generation in human neutrophils at 0.1 µM. LXA4 is associated with several other biological functions including leukocyte activation, chemotaxis effects, natural killer cell inhibition, and monocyte migration and adhesion.
• Synonyms: LXA4 methyl ester;5(S),6(R),15(S)-TriHETE methyl ester
• Reference: 1.Serhan, C.N.,Nicolaou, K.C.,Webber, S.E., et al. Lipoxin A. Stereochemistry and biosynthesis. The Journal of Biological Chemisty 261, 16340-16345 (1986).
• PubChem Compound: 9969174
• Last Modified: Nov 12 2021